Cas no 71435-39-7 (7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one)

• Product Name: 7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one
• CAS No: 71435-39-7
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD17018626
• CID: 4155213
• PubChem ID: 135630710
• Update Time: 2025-09-24

7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 1,5-dihydro-7-phenyl-
• 7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 3,5-dihydro-7-phenyl-
• 7-phenyl-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 7-PHENYL-3H,5H-PYRROLO[3,2-D]PYRIMIDIN-4-ONE
• EN300-244852
• Z1509210500
• 7-phenyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• SCHEMBL2785992
• WCA43539
• 71435-39-7
• SCHEMBL8820781
• CS-0242108
• MFCD17018626
• AKOS005712546
• STL083756
• 7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one

• MDL： MFCD17018626
• Inchi： 1S/C12H9N3O/c16-12-11-10(14-7-15-12)9(6-13-11)8-4-2-1-3-5-8/h1-7,13H,(H,14,15,16)
• InChI Key： FRFOBNOUFSXEHO-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2NC=C(C3=CC=CC=C3)C=2N=1

Computed Properties

• Exact Mass: 211.074561919Da
• Monoisotopic Mass: 211.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one

Introduction to 7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 71435-39-7)

7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 71435-39-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of a phenyl group at the 7-position of the pyrrolopyrimidine core enhances its chemical diversity and functional potential, making it a valuable candidate for further investigation.

The structural framework of 7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one consists of a fused ring system comprising a pyrrole ring and a pyrimidine ring. This arrangement introduces multiple sites for functionalization, which can be exploited to modulate the biological activity of the molecule. The compound’s molecular formula is C₉H₇N₅O, reflecting its composition and suggesting possible interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyrrolopyrimidine derivatives due to their demonstrated efficacy in various disease models. Specifically, compounds with similar structural motifs have been investigated for their potential roles in anticancer, antiviral, and anti-inflammatory applications. The phenyl substituent in 7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one may contribute to its ability to interact with biological targets through hydrophobic and π-stacking interactions, which are crucial for drug-receptor binding affinity.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The pyrrolopyrimidine core is known to exhibit binding affinity towards several enzymes and receptors involved in critical biological pathways. For instance, studies have shown that related compounds can inhibit kinases and other enzymes that play a role in cell proliferation and survival. The phenyl group at the 7-position may further enhance these interactions by improving solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to specific targets. In this context, 7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one has been modeled computationally to assess its interactions with various biological targets. These simulations suggest that the compound may exhibit significant activity against enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in inflammatory diseases and cancer.

The synthesis of 7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the heterocyclic core. Advances in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for further pharmacological evaluation.

Evaluation of the pharmacokinetic properties of 7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one is essential for assessing its potential as a therapeutic agent. Studies have begun to explore its solubility, stability under various conditions, and metabolic pathways. These parameters are critical for determining whether the compound can be effectively administered and utilized within the body. Preliminary data suggest that modifications to the phenyl group may improve solubility while maintaining biological activity.

The toxicological profile of 7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one is another area of active investigation. Acute toxicity studies have been conducted to assess short-term exposure effects on experimental models. These studies provide valuable insights into the safety margins of the compound before it can be advanced into clinical trials. Additionally， long-term studies are being planned to evaluate any chronic toxicity or potential side effects associated with repeated administration.

In conclusion, 7-phenyl-3H ,4 H ,5 H - pyr ro lo [ 3 ,2 - d ] p y rim idi n - 4 - o ne ( C A S N o . 71 43 5 - 39 - 7 ) represents a promising candidate for further development in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive structure for medicinal chemists . As research continues , additional insights into its pharmacological properties will emerge , paving the way for new therapeutic applications .